Cas no 1520057-26-4 (4-Amino-1-benzylcyclohexan-1-ol)

• Product Name: 4-Amino-1-benzylcyclohexan-1-ol
• CAS No: 1520057-26-4
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6199562
• PubChem ID: 65917745
• Update Time: 2025-10-28

4-Amino-1-benzylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-benzylcyclohexan-1-ol
• AKOS015259381
• 1520057-26-4
• EN300-4273859
• 4-Amino-1-benzylcyclohexan-1-ol

• Inchi： 1S/C13H19NO/c14-12-6-8-13(15,9-7-12)10-11-4-2-1-3-5-11/h1-5,12,15H,6-10,14H2
• InChI Key： ZAKKTSZEXBZSSG-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC=CC=2)CCC(CC1)N

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-Amino-1-benzylcyclohexan-1-ol

4-Amino-1-benzylcyclohexan-1-ol (CAS No. 1520057-26-4): A Comprehensive Overview

The compound 4-Amino-1-benzylcyclohexan-1-ol, identified by the CAS registry number CAS No. 1520057-26-4, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique chemical properties and its potential applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements related to 4-Amino-1-benzylcyclohexan-1-ol.

The molecular structure of 4-Amino-1-benzylcyclohexan-1-ol consists of a cyclohexane ring substituted with an amino group at the 4-position and a benzyl group at the 1-position, along with a hydroxyl group at the same position as the benzyl substituent. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions and biological interactions. The presence of the amino group introduces nucleophilic properties, while the benzyl group contributes to aromatic stability and potential for further functionalization.

Recent studies have explored the synthesis of 4-Amino-1-benzylcyclohexan-1-ol through various routes, including ring-opening reactions of epoxides and catalytic hydrogenation methods. These methods have been optimized to improve yield and purity, making the compound more accessible for research and industrial applications. Researchers have also investigated the stereochemistry of the molecule, highlighting its potential as a chiral building block in asymmetric synthesis.

In terms of pharmacological properties, 4-Amino-1-benzylcyclohexan-1-ol has shown promise in preliminary studies as a precursor for bioactive molecules. Its ability to undergo multiple types of reactions, such as nucleophilic substitution and condensation reactions, makes it a valuable intermediate in drug discovery processes. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory or antioxidant activities, opening new avenues for therapeutic applications.

The application of computational chemistry techniques has further enhanced our understanding of 4-Amino-1-benzylcyclohexan-1-o's properties. Molecular modeling studies have provided insights into its interaction with biological targets, such as enzymes or receptors, which is crucial for designing more effective drug candidates. Additionally, green chemistry approaches have been employed to develop environmentally friendly synthesis pathways for this compound, aligning with current sustainability goals in the chemical industry.

In conclusion, 4-Amino-1-benzylcyclohexan-1-o, with its unique structure and versatile properties, continues to be a subject of interest in both academic and industrial research. As advancements in synthetic methods and computational tools progress, we can expect further innovations in harnessing this compound's potential across diverse fields.